![molecular formula C14H12Cl2N2O3S B4774482 2-{[(2,6-dichlorobenzyl)sulfonyl]amino}benzamide](/img/structure/B4774482.png)
2-{[(2,6-dichlorobenzyl)sulfonyl]amino}benzamide
Overview
Description
2-{[(2,6-dichlorobenzyl)sulfonyl]amino}benzamide, also known as DBSA, is a chemical compound that has gained significant attention in the field of scientific research due to its diverse range of applications. DBSA is a benzamide derivative that is synthesized through a multi-step process and has been found to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-{[(2,6-dichlorobenzyl)sulfonyl]amino}benzamide is not fully understood, but it is believed to inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, this compound has been found to exhibit a wide range of biochemical and physiological effects. Studies have shown that this compound exhibits anti-inflammatory activity, and it has been found to be effective in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been found to exhibit anti-oxidant activity, and it has been shown to be effective in the treatment of oxidative stress-related disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{[(2,6-dichlorobenzyl)sulfonyl]amino}benzamide in lab experiments is its potent anti-cancer activity, which makes it an ideal compound for cancer research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for 2-{[(2,6-dichlorobenzyl)sulfonyl]amino}benzamide research. One area of research is the development of new synthesis methods for this compound that are more efficient and cost-effective. Another area of research is the identification of new applications for this compound, particularly in the field of neurodegenerative diseases. Finally, there is a need for further studies to elucidate the mechanism of action of this compound and to identify potential drug targets for the development of new therapeutic agents.
Scientific Research Applications
2-{[(2,6-dichlorobenzyl)sulfonyl]amino}benzamide has been widely used in scientific research due to its diverse range of applications. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.
properties
IUPAC Name |
2-[(2,6-dichlorophenyl)methylsulfonylamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2N2O3S/c15-11-5-3-6-12(16)10(11)8-22(20,21)18-13-7-2-1-4-9(13)14(17)19/h1-7,18H,8H2,(H2,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQDNUDJILRHZOB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N)NS(=O)(=O)CC2=C(C=CC=C2Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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